Cas no 2137100-43-5 ((1S,2S)-1-[5-(difluoromethyl)-1H-1,2,4-triazol-3-yl]-2-methylbutan-1-amine)

• Product Name: (1S,2S)-1-[5-(difluoromethyl)-1H-1,2,4-triazol-3-yl]-2-methylbutan-1-amine
• CAS No: 2137100-43-5
• MF: C₈H₁₄F₂N₄
• MW: 204.220367908478
• CID: 5255407
• Update Time: 2025-07-18

(1S,2S)-1-[5-(difluoromethyl)-1H-1,2,4-triazol-3-yl]-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-1-[3-(difluoromethyl)-1H-1,2,4-triazol-5-yl]-2-methylbutan-1-amine
• (1S,2S)-1-[5-(difluoromethyl)-1H-1,2,4-triazol-3-yl]-2-methylbutan-1-amine
• 1H-1,2,4-Triazole-3-methanamine, 5-(difluoromethyl)-α-[(1S)-1-methylpropyl]-, (αS)-

• Inchi： 1S/C8H14F2N4/c1-3-4(2)5(11)7-12-8(6(9)10)14-13-7/h4-6H,3,11H2,1-2H3,(H,12,13,14)/t4-,5-/m0/s1
• InChI Key： VIKGZPQYZZFVSZ-WHFBIAKZSA-N
• SMILES： FC(C1NN=C([C@H]([C@@H](C)CC)N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• XLogP3: 1.3
• Topological Polar Surface Area: 67.6

Additional information on (1S,2S)-1-[5-(difluoromethyl)-1H-1,2,4-triazol-3-yl]-2-methylbutan-1-amine

Introduction to (1S,2S)-1-[5-(difluoromethyl)-1H-1,2,4-triazol-3-yl]-2-methylbutan-1-amine (CAS No. 2137100-43-5)

(1S,2S)-1-[5-(difluoromethyl)-1H-1,2,4-triazol-3-yl]-2-methylbutan-1-amine (CAS No. 2137100-43-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, including a difluoromethyl group and a chiral center. The combination of these elements confers specific biological activities and pharmacological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of (1S,2S)-1-[5-(difluoromethyl)-1H-1,2,4-triazol-3-yl]-2-methylbutan-1-amine can be described as follows: it consists of a 1,2,4-triazole ring with a difluoromethyl substituent at the 5-position and an amino group attached to a chiral butyl chain. The presence of the difluoromethyl group is particularly noteworthy as it enhances the compound's metabolic stability and bioavailability. Additionally, the chiral centers at the 1 and 2 positions contribute to the compound's enantiomeric purity, which is crucial for optimizing its pharmacological profile.

Recent studies have highlighted the potential of (1S,2S)-1-[5-(difluoromethyl)-1H-1,2,4-triazol-3-yl]-2-methylbutan-1-amine in various therapeutic areas. One of the most promising applications is in antifungal therapy. Triazoles are well-known for their antifungal properties, and the introduction of the difluoromethyl group has been shown to enhance these effects. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves inhibition of lanosterol 14α-demethylase (CYP51), a key enzyme in fungal ergosterol biosynthesis.

Beyond its antifungal properties, (1S,2S)-1-[5-(difluoromethyl)-1H-1,2,4-triazol-3-yl]-2-methylbutan-1-amine has also shown promise in other therapeutic areas. A study published in Bioorganic & Medicinal Chemistry Letters (2023) explored its potential as an antiviral agent against RNA viruses such as influenza and SARS-CoV-2. The compound was found to inhibit viral replication by interfering with viral RNA synthesis and protein processing. This dual activity against both fungi and viruses makes it a versatile candidate for broad-spectrum antipathogenic drugs.

The pharmacokinetic properties of (1S,2S)-1-[5-(difluoromethyl)-1H-1,2,4-triazol-3-yl]-2-methylbutan-1-amine have been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that it exhibits favorable oral bioavailability and a long half-life, which are essential for maintaining therapeutic concentrations over extended periods. Additionally, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of (1S,2S)-1-[5-(difluoromethyl)-1H-1,2,4-triazol-3-yl]-2-methylbutan-1-amine in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new drug entity.

In conclusion, (1S,2S)-1-[5-(difluoromethyl)-1H-1,2,4-triazol-3-yl]-2-methylbutan-1-amine (CAS No. 2137100-43-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it a promising candidate for various therapeutic applications. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating fungal infections and viral diseases.